3-Amino-2-(1,3-dioxolan-2-ylmethyl)amino-6-methoxypyridine

• Molecular Formula: C10H15N3O3
• Molecular Weight: 225.24 g/mol
• IUPAC Name: 2-N-(1,3-dioxolan-2-ylmethyl)-6-methoxypyridine-2,3-diamine
• InChI: InChI=1S/C10H15N3O3/c1-14-8-3-2-7(11)10(13-8)12-6-9-15-4-5-16-9/h2-3,9H,4-6,11H2,1H3,(H,12,13)
• InChI Key: PPQGSWCUMYVTPW-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=C(C=C1)N)NCC2OCCO2

Description

3-Amino-2-(1,3-dioxolan-2-ylmethyl)amino-6-methoxypyridine is a useful research compound. Its molecular formula is C10H15N3O3 and its molecular weight is 225.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2.7 g of N-(1,3-dioxolan-2-ylmethyl)-6-methoxy-3-nitropyridin-2-amine in 30 mL of ethanol, 0.81 g of 10% palladium-carbon was added at room temperature, and mixture was stirred at 40° C. for 2 hours 30 minutes under a hydrogen atmosphere. The reaction mixture was cooled to room temperature, the insoluble substance was filtered off, and the filtration residue was washed with diethyl ether. The solvent was distilled off under reduced pressure to obtain 2.4 g of 3-amino-2-(1,3-dioxolan-2-ylmethyl)amino-6-methoxypyridine as a purple solid.